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Abstract
2,6-Dichloro-4-ethylphenol (CAS No. 7495-69-4) is a halogenated aromatic organic

compound. While specific industrial applications for this exact molecule are not widely

documented, its structural similarity to other commercially significant dichlorophenols suggests

considerable potential as an intermediate in the synthesis of agrochemicals, pharmaceuticals,

and specialty polymers. This technical guide provides an overview of its chemical and physical

properties, a proposed synthesis protocol based on analogous chemical reactions, and a

discussion of its potential industrial applications. The information presented herein is intended

to serve as a foundational resource for researchers and professionals in chemical and drug

development.

Chemical and Physical Properties
Experimental data for 2,6-Dichloro-4-ethylphenol is limited. The following table summarizes

its computed physicochemical properties, which provide a valuable starting point for

experimental design and process development.[1]
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Property Value Source

Molecular Formula C₈H₈Cl₂O PubChem[1]

Molecular Weight 191.05 g/mol PubChem[1]

CAS Number 7495-69-4 PubChem[1]

IUPAC Name 2,6-dichloro-4-ethylphenol PubChem[1]

XLogP3 (Computed) 3.6 PubChem[1]

Hydrogen Bond Donors 1 PubChem[1]

Hydrogen Bond Acceptors 1 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 189.9952203 Da PubChem[1]

Monoisotopic Mass 189.9952203 Da PubChem[1]

Topological Polar Surface Area 20.2 Å² PubChem[1]

Proposed Synthesis
A likely and efficient synthesis route for 2,6-Dichloro-4-ethylphenol is the direct chlorination of

its precursor, 4-ethylphenol (CAS No. 123-07-9). Sulfuryl chloride (SO₂Cl₂) is a common and

effective reagent for the ortho-chlorination of phenols.[2][3][4] The reaction can be catalyzed to

improve selectivity.

Proposed Experimental Protocol: Chlorination of 4-
Ethylphenol
This protocol is adapted from established methods for the chlorination of similar phenolic

compounds.[2][3]

Materials:

4-Ethylphenol (98% purity)

Sulfuryl chloride (SO₂Cl₂)
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Anhydrous dichloromethane (DCM) or another suitable inert solvent

Sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1

mole of 4-ethylphenol in anhydrous dichloromethane.

Cool the solution to 0-5 °C using an ice bath.

Slowly add 2.1 moles of sulfuryl chloride dropwise to the stirred solution, maintaining the

temperature below 10 °C. The addition should be monitored for the evolution of HCl gas.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Upon completion, slowly quench the reaction mixture by adding it to a saturated aqueous

solution of sodium bicarbonate to neutralize excess acid.

Transfer the mixture to a separatory funnel and extract the organic layer.

Wash the organic layer sequentially with water and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by vacuum distillation or recrystallization to yield 2,6-
Dichloro-4-ethylphenol.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. Sulfuryl

chloride is corrosive and reacts violently with water. Appropriate personal protective equipment

(gloves, safety glasses, lab coat) must be worn.
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Proposed synthesis workflow for 2,6-Dichloro-4-ethylphenol.
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Potential Industrial Applications
Based on the applications of structurally similar compounds, 2,6-Dichloro-4-ethylphenol is a

promising candidate for several industrial uses, primarily as a chemical intermediate.

Agrochemicals
Many dichlorophenol derivatives are precursors to pesticides and herbicides. For instance, 2,6-

dichloro-4-methylphenol is a key intermediate in the synthesis of the fungicide Tolclofos-methyl.

The structural analogy suggests that 2,6-Dichloro-4-ethylphenol could be a valuable building

block for new, proprietary agrochemicals. Its specific substitutions may offer altered efficacy,

spectrum of activity, or environmental persistence profiles.

Pharmaceuticals
Halogenated phenols are prevalent motifs in medicinal chemistry. The chlorine atoms can

modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.

2,6-Dichloro-4-ethylphenol could serve as a starting material for the synthesis of novel

therapeutic agents. For example, related compounds have been investigated for their

antimicrobial and antifungal properties.

Polymer Science
Phenolic compounds are used as monomers in the production of various polymers, such as

phenolic resins and polycarbonates. Hindered phenols, like 2,6-disubstituted phenols, are often

used as antioxidants and UV stabilizers in plastics. While the ethyl group is less bulky than the

tert-butyl groups commonly found in commercial antioxidants, 2,6-Dichloro-4-ethylphenol
could be explored as a monomer for specialty polymers with enhanced flame retardant or

thermal stability properties due to the presence of chlorine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15111565?utm_src=pdf-body
https://www.benchchem.com/product/b15111565?utm_src=pdf-body
https://www.benchchem.com/product/b15111565?utm_src=pdf-body
https://www.benchchem.com/product/b15111565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15111565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Applications

2,6-Dichloro-4-ethylphenol

Agrochemicals
Intermediate for

Pesticides/Herbicides

Pharmaceuticals

Precursor for
Active Ingredients

Polymer_Science

Monomer or Additive for
Specialty Polymers

Click to download full resolution via product page

Logical flow of potential industrial applications.

Conclusion and Future Outlook
2,6-Dichloro-4-ethylphenol represents an under-explored molecule with significant potential,

inferred from the well-established industrial applications of its structural analogs. The primary

opportunities for this compound likely lie in its use as a versatile chemical intermediate in the

agrochemical, pharmaceutical, and materials science sectors.

Further research is required to validate these potential applications. Key next steps should

include:

Experimental Synthesis and Characterization: Performing the proposed synthesis to obtain a

pure sample and thoroughly characterizing its physical and chemical properties, including

melting point, boiling point, and spectral data (NMR, IR, MS).

Biological Screening: Evaluating the compound and its derivatives for biological activity, such

as herbicidal, fungicidal, or antimicrobial effects.

Polymerization Studies: Investigating its potential as a monomer or co-monomer in the

synthesis of new polymers and evaluating the properties of the resulting materials.
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This whitepaper serves as a call to action for the research and development community to

explore the potential of 2,6-Dichloro-4-ethylphenol and unlock its potential industrial value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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